Cas no 1803594-95-7 (5-methyl-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 5-methyl-2,3-dihydro-1H-indole hydrochloride
• CAS No: 1803594-95-7
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 4617032
• PubChem ID: 72207006
• Update Time: 2025-06-09

5-methyl-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,3-dihydro-1H-indole hydrochloride

• Inchi： 1S/C9H11N.ClH/c1-7-2-3-9-8(6-7)4-5-10-9;/h2-3,6,10H,4-5H2,1H3;1H
• InChI Key： HUZRPGWQUGLMPD-UHFFFAOYSA-N
• SMILES： CC1=CC=C2NCCC2=C1.Cl

Additional information on 5-methyl-2,3-dihydro-1H-indole hydrochloride

Introduction to 5-methyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1803594-95-7) in Modern Chemical and Biomedical Research

5-methyl-2,3-dihydro-1H-indole hydrochloride, identified by its CAS number 1803594-95-7, is a significant compound in the realm of chemical and biomedical research. This indole derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical development, particularly in the exploration of novel therapeutic agents. The indole core, a prominent motif in many bioactive molecules, contributes to the compound's intriguing pharmacological profile.

The chemical structure of 5-methyl-2,3-dihydro-1H-indole hydrochloride features a methyl group at the 5-position of the indole ring, combined with a dihydro substitution between the 2 and 3 positions. This configuration enhances its solubility and metabolic stability, making it a promising candidate for further investigation. The hydrochloride salt form improves its handling and crystalline properties, facilitating its use in synthetic and analytical applications.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. 5-methyl-2,3-dihydro-1H-indole hydrochloride has been studied for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may exhibit properties relevant to neuroprotective and anti-inflammatory mechanisms. These findings are particularly compelling given the increasing focus on developing treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacological relevance of 5-methyl-2,3-dihydro-1H-indole hydrochloride is further underscored by its interaction with key enzymes and receptors involved in cellular signaling. Studies have indicated that this compound may interact with enzymes such as cytochrome P450 (CYP) isoforms, which are crucial in drug metabolism. Understanding these interactions is essential for predicting its pharmacokinetic behavior and potential side effects.

Moreover, the structural versatility of 5-methyl-2,3-dihydro-1H-indole hydrochloride allows for modifications that can fine-tune its biological activity. Researchers have explored derivatives of this compound to enhance their binding affinity or selectivity for specific targets. Such modifications are critical in drug discovery pipelines, where optimizing lead compounds often involves iterative structural adjustments.

The synthesis of 5-methyl-2,3-dihydro-1H-indole hydrochloride has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve regioselective functionalization of the indole ring. These advancements have not only improved the accessibility of the compound but also paved the way for large-scale production necessary for preclinical and clinical studies.

In the context of biomedical research, 5-methyl-2,3-dihydro-1H-indole hydrochloride has been investigated for its potential role in modulating immune responses. The indole derivative family is known to influence cytokine production and immune cell function, making it a valuable candidate for therapeutic applications in autoimmune diseases and infections. Recent studies have highlighted its ability to modulate T-cell responses, suggesting a possible application in immunotherapy.

The compound's stability under various storage conditions has also been a focus of research. Experiments have demonstrated that 5-methyl-2,3-dihydro-1H-indole hydrochloride remains stable under controlled temperature and humidity conditions, ensuring its reliability for long-term storage and transportation. This stability is crucial for maintaining the integrity of the compound during clinical trials and commercialization processes.

Future directions in the study of 5-methyl-2,3-dihydro-1H-indole hydrochloride include exploring its potential as an intermediate in synthesizing more complex bioactive molecules. The indole scaffold provides a versatile platform for further functionalization, allowing chemists to design novel compounds with tailored properties. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full therapeutic potential of this derivative.

Additionally, computational modeling techniques have been increasingly used to predict the binding interactions of 5-methyl-2,3-dihydro-1H-indole hydrochloride with biological targets. These models help in rationalizing experimental observations and guiding the design of next-generation analogs. The integration of computational methods with experimental data has become a cornerstone of modern drug discovery approaches.

The regulatory landscape for novel compounds like 5-methyl-2,3-dihydro-1H-indole hydrochloride is another critical consideration. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before it can be used in clinical trials or commercial products. Regulatory agencies require thorough documentation of synthesis processes, purity assessments, and toxicological studies to warrant safe usage.

In conclusion,5-methyl-2,3-dihydro-1H-indole hydrochloride (CAS No. 1803594-95-7) represents a promising avenue in chemical and biomedical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound,5-methyl-2,3-dihydro-1H-indole hydrochloride is poised to play a significant role in advancing therapeutic strategies across multiple disease areas.